Cas no 66857-97-4 (4-hydroxy-1-methyl-1H,6H,7H-pyrazolo3,4-bpyridin-6-one)

• Product Name: 4-hydroxy-1-methyl-1H,6H,7H-pyrazolo3,4-bpyridin-6-one
• CAS No: 66857-97-4
• MF: C₇H₇N₃O₂
• MW: 165.149380922318
• MDL: MFCD30477273
• CID: 3029361
• PubChem ID: 135713176
• Update Time: 2025-06-08

4-hydroxy-1-methyl-1H,6H,7H-pyrazolo3,4-bpyridin-6-one Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-1-methyl-1H-pyrazolo[3,4-b]pyridin-6(7H)-one
• 4-hydroxy-1-methyl-7H-pyrazolo[3,4-b]pyridin-6-one
• 6H-Pyrazolo[3,4-b]pyridin-6-one, 1,7-dihydro-4-hydroxy-1-methyl-
• 4-hydroxy-1-methyl-1H,6H,7H-pyrazolo3,4-bpyridin-6-one

• MDL： MFCD30477273
• Inchi： 1S/C7H7N3O2/c1-10-7-4(3-8-10)5(11)2-6(12)9-7/h2-3H,1H3,(H2,9,11,12)
• InChI Key： QNVSQYOUDVTHNQ-UHFFFAOYSA-N
• SMILES： C12N(C)N=CC=1C(O)=CC(=O)N2

Computed Properties

• Exact Mass: 165.054
• Monoisotopic Mass: 165.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9A^2

Additional information on 4-hydroxy-1-methyl-1H,6H,7H-pyrazolo3,4-bpyridin-6-one

Introduction to 4-hydroxy-1-methyl-1H,6H,7H-pyrazolo[3,4-b]pyridin-6-one (CAS No. 66857-97-4)

4-hydroxy-1-methyl-1H,6H,7H-pyrazolo[3,4-b]pyridin-6-one, identified by its Chemical Abstracts Service (CAS) number 66857-97-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of both hydroxyl and methyl substituents in its molecular framework suggests diverse functional possibilities, making it a compound of considerable interest for further investigation.

The pyrazolo[3,4-b]pyridine scaffold is a privileged structure in drug discovery, exhibiting notable pharmacological properties across multiple therapeutic categories. Researchers have long been intrigued by its ability to interact with various biological targets, including enzymes and receptors. The specific arrangement of atoms in 4-hydroxy-1-methyl-1H,6H,7H-pyrazolo[3,4-b]pyridin-6-one positions it as a promising candidate for modulating pathways relevant to inflammation, metabolism, and neurobiology. Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of such compounds, enhancing our understanding of their mechanistic roles.

In the context of contemporary research, 4-hydroxy-1-methyl-1H,6H,7H-pyrazolo[3,4-b]pyridin-6-one has been studied for its potential as an intermediate in the synthesis of more complex pharmacophores. Its unique structural features allow for modifications that could yield derivatives with enhanced bioavailability or targeted specificity. For instance, the hydroxyl group at the 4-position provides a site for glycosylation or other conjugation strategies, while the methyl group at the 1-position may influence electronic properties and metabolic stability. These attributes make it a versatile building block in medicinal chemistry.

Recent publications highlight the compound's role in exploring novel therapeutic avenues. One notable area of interest is its potential as an anti-inflammatory agent. Studies suggest that derivatives of pyrazolopyridines can inhibit key pro-inflammatory cytokines and enzymes, such as COX-2 and NF-κB. The hydroxyl moiety in 4-hydroxy-1-methyl-1H,6H,7H-pyrazolo[3,4-b]pyridin-6-one may contribute to these interactions by forming hydrogen bonds with target residues or participating in redox reactions. Furthermore, its ability to cross cell membranes could facilitate intracellular signaling modulation.

The compound's relevance extends to metabolic disorders as well. Emerging research indicates that pyrazolopyridines can interact with enzymes involved in glucose and lipid metabolism. The structural similarity to known metabolically active compounds suggests that 4-hydroxy-1-methyl-1H,6H,7H-pyrazolo[3,4-b]pyridin-6-one might influence pathways such as AMPK activation or PPARγ modulation. These effects are particularly pertinent given the global rise in obesity-related diseases and diabetes mellitus.

Neurobiological applications are another frontier where this compound shows promise. The pyrazolopyridine core is structurally related to several neuroactive agents used in treating conditions like epilepsy and cognitive dysfunction. Preliminary studies have explored its potential effects on neurotransmitter systems by examining interactions with receptors such as serotonin or dopamine receptors. The hydroxyl group's position allows for fine-tuning of pharmacokinetic properties essential for central nervous system (CNS) drug development.

The synthesis of 4-hydroxy-1-methyl-1H,6H,7H-pyrazolo[3,4-b]pyridin-6-one presents an intriguing challenge due to its complex heterocyclic structure. Modern synthetic methodologies have enabled more efficient routes to this compound compared to traditional approaches. Techniques such as transition-metal-catalyzed coupling reactions and microwave-assisted synthesis have reduced reaction times and improved yields significantly. These advancements not only make large-scale production feasible but also open doors for rapid screening of analogs.

The pharmacokinetic profile of CAS No. 66857-97-4 is another critical aspect under investigation. Factors such as solubility, stability under physiological conditions, and metabolic degradation pathways are being thoroughly analyzed to optimize its therapeutic potential. Computational modeling aids in predicting these properties before experimental validation is conducted. Such simulations are vital for reducing experimental costs and accelerating the drug discovery process.

In conclusion,4-hydroxy-1-methyl-1H,6H,7H-pyrazolo[3,4-b]pyridin-6-one (CAS No. 66857-97-4) represents a fascinating compound with diverse biological activities and synthetic versatility. Its potential applications span multiple therapeutic areas including anti-inflammation,metabolic disorders,and neurology,underscoring its significance in modern medicinal chemistry research,making it a valuable asset for further exploration,both academicallyand industrially,as we continue to unravel new frontiers in drug development.